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Compound of Interest

Compound Name: Treprostinil-13C2,d1

Cat. No.: B15142471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Treprostinil-13C2,d1,

an isotopically labeled analog of Treprostinil used in research. The safety data presented is

primarily derived from the Material Safety Data Sheets (MSDS) of the parent compound,

Treprostinil and its sodium salt, as specific safety data for the labeled compound is not

extensively available. The isotopic labeling with 13C and deuterium is not expected to

significantly alter the chemical reactivity or toxicity of the molecule.

Compound Information
Treprostinil-13C2,d1 is a stable isotope-labeled version of Treprostinil, a potent prostacyclin

analog used in the treatment of pulmonary arterial hypertension.[1] The labeling allows it to be

used as an internal standard in mass spectrometry-based bioanalytical methods.

Chemical Properties

Property Value

Molecular Formula C21[13C]2H33DO5

Molecular Weight 393.51

Appearance Pale Yellow Solid[2]
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| Synonyms | 2-(((1R,2R,3aS,9aS)-2-hydroxy-1-((S)-3-hydroxyoctyl)-2,3,3a,4,9,9a-hexahydro-

1H-cyclopenta[b]naphthalen-5-yl-2-d)oxy)acetic-13C2 acid[2][3] |

Hazard Identification and Toxicity
Based on the data for Treprostinil, the compound is considered hazardous. Researchers

should handle it with appropriate caution.

GHS Hazard Classifications for Treprostinil[4][5]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

| Specific Target Organ Toxicity (Repeated Exposure) | 1 | H372: Causes damage to organs

through prolonged or repeated exposure |

Potential Health Effects

Inhalation: May cause respiratory irritation.[4] Toxic if inhaled.[4][5]

Skin Contact: Causes skin irritation.[4] Toxic in contact with skin.[4][5]

Eye Contact: Causes serious eye irritation.[4]
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Ingestion: Toxic if swallowed.[4][5]

Systemic Effects: Exposure may lead to vasodilation, inhibition of platelet aggregation,

nausea, diarrhea, headache, vomiting, flushing, hypotension, dizziness, and edema.[5]

Safe Handling and Personal Protective Equipment
(PPE)
Due to its toxicity, strict adherence to safety protocols is mandatory when handling

Treprostinil-13C2,d1.

Engineering Controls

Work with this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Personal Protective Equipment (PPE)

PPE Specification

Gloves

Chemical-resistant gloves (e.g., nitrile)
must be worn. Inspect gloves prior to use
and change them frequently.

Eye Protection
Tightly fitting safety goggles or a face shield

should be used.

Lab Coat
A lab coat or other protective clothing is required

to prevent skin contact.

| Respiratory Protection | If working with the solid form where dust may be generated, a

NIOSH-approved respirator is recommended. |

General Hygiene Practices

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.
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Do not eat, drink, or smoke in areas where the compound is handled.

Contaminated work clothing should not be allowed out of the workplace.

First-Aid Measures
In case of exposure, immediate medical attention is required.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5][6]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][6]

Storage and Disposal
Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials.

Disposal
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Dispose of waste in accordance with all applicable federal, state, and local regulations.

Do not allow the material to be released into the environment.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Treprostinil-
13C2,d1 in a research setting.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Treprostinil-13C2,d1.

Signaling Pathway Context (Treprostinil)
While not directly a safety aspect of the labeled compound, understanding the mechanism of

action of Treprostinil is crucial for researchers. Treprostinil is a prostacyclin analog that exerts

its effects primarily through the activation of prostacyclin (IP) and EP2 receptors, leading to

vasodilation and inhibition of platelet aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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